Cas no 2580197-10-8 (tert-butyl N-(1-hydroxypropan-2-yl)-N-(3-methylcyclopentyl)carbamate)

Tert-butyl N-(1-hydroxypropan-2-yl)-N-(3-methylcyclopentyl)carbamate is a specialized carbamate derivative featuring a tert-butyloxycarbonyl (Boc) protecting group, a hydroxyl-functionalized propyl chain, and a 3-methylcyclopentyl moiety. This compound is of interest in organic synthesis and medicinal chemistry due to its structural versatility, enabling selective N-protection and deprotection strategies. The hydroxyl group provides a handle for further functionalization, while the sterically hindered 3-methylcyclopentyl group may influence conformational stability. The Boc group ensures compatibility with a wide range of reaction conditions, making it suitable for multi-step syntheses. Its well-defined reactivity and stability under basic conditions make it a valuable intermediate for constructing complex molecules.

tert-butyl N-(1-hydroxypropan-2-yl)-N-(3-methylcyclopentyl)carbamate structure

2580197-10-8 structure

Product Name:tert-butyl N-(1-hydroxypropan-2-yl)-N-(3-methylcyclopentyl)carbamate

CAS No:2580197-10-8

MF:C₁₄H₂₇NO₃

MW:257.369084596634

CID:5861130

PubChem ID:165894321

Update Time:2025-05-25

tert-butyl N-(1-hydroxypropan-2-yl)-N-(3-methylcyclopentyl)carbamate Chemical and Physical Properties

Names and Identifiers

- EN300-27718481
- tert-butyl N-(1-hydroxypropan-2-yl)-N-(3-methylcyclopentyl)carbamate
- 2580197-10-8
- Inchi： 1S/C14H27NO3/c1-10-6-7-12(8-10)15(11(2)9-16)13(17)18-14(3,4)5/h10-12,16H,6-9H2,1-5H3
- InChI Key： IVXWRVIYNHWDLK-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N(C(C)CO)C1CCC(C)C1)=O

Computed Properties

Exact Mass: 257.19909372g/mol
Monoisotopic Mass: 257.19909372g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 285
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 49.8Å²

tert-butyl N-(1-hydroxypropan-2-yl)-N-(3-methylcyclopentyl)carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-27718481-0.05g	tert-butyl N-(1-hydroxypropan-2-yl)-N-(3-methylcyclopentyl)carbamate	2580197-10-8	95.0%	0.05g	$972.0	2025-03-20
Enamine	EN300-27718481-0.1g	tert-butyl N-(1-hydroxypropan-2-yl)-N-(3-methylcyclopentyl)carbamate	2580197-10-8	95.0%	0.1g	$1019.0	2025-03-20
Enamine	EN300-27718481-0.25g	tert-butyl N-(1-hydroxypropan-2-yl)-N-(3-methylcyclopentyl)carbamate	2580197-10-8	95.0%	0.25g	$1065.0	2025-03-20
Enamine	EN300-27718481-0.5g	tert-butyl N-(1-hydroxypropan-2-yl)-N-(3-methylcyclopentyl)carbamate	2580197-10-8	95.0%	0.5g	$1111.0	2025-03-20
Enamine	EN300-27718481-1.0g	tert-butyl N-(1-hydroxypropan-2-yl)-N-(3-methylcyclopentyl)carbamate	2580197-10-8	95.0%	1.0g	$1157.0	2025-03-20
Enamine	EN300-27718481-2.5g	tert-butyl N-(1-hydroxypropan-2-yl)-N-(3-methylcyclopentyl)carbamate	2580197-10-8	95.0%	2.5g	$2268.0	2025-03-20
Enamine	EN300-27718481-5.0g	tert-butyl N-(1-hydroxypropan-2-yl)-N-(3-methylcyclopentyl)carbamate	2580197-10-8	95.0%	5.0g	$3355.0	2025-03-20
Enamine	EN300-27718481-10.0g	tert-butyl N-(1-hydroxypropan-2-yl)-N-(3-methylcyclopentyl)carbamate	2580197-10-8	95.0%	10.0g	$4974.0	2025-03-20

tert-butyl N-(1-hydroxypropan-2-yl)-N-(3-methylcyclopentyl)carbamate Related Literature

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Additional information on tert-butyl N-(1-hydroxypropan-2-yl)-N-(3-methylcyclopentyl)carbamate

Comprehensive Overview of tert-butyl N-(1-hydroxypropan-2-yl)-N-(3-methylcyclopentyl)carbamate (CAS No. 2580197-10-8)

The compound tert-butyl N-(1-hydroxypropan-2-yl)-N-(3-methylcyclopentyl)carbamate (CAS No. 2580197-10-8) is a specialized carbamate derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a tert-butyl group, a hydroxypropan-2-yl moiety, and a 3-methylcyclopentyl ring, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and development, particularly in targeting enzymes and receptors involved in metabolic disorders.

In recent years, the demand for carbamate derivatives has surged, driven by their role in medicinal chemistry. The tert-butyl N-(1-hydroxypropan-2-yl)-N-(3-methylcyclopentyl)carbamate stands out due to its balanced lipophilicity and steric properties, which are critical for optimizing drug bioavailability. This compound is often explored in the context of protease inhibitors and kinase modulators, aligning with current trends in precision medicine and personalized therapeutics. Its CAS No. 2580197-10-8 is frequently searched in academic and industrial databases, reflecting its growing relevance.

From a synthetic chemistry perspective, the tert-butyl group in this compound enhances stability, while the hydroxypropan-2-yl segment introduces functional versatility for further derivatization. The 3-methylcyclopentyl ring contributes to conformational rigidity, a desirable trait in scaffold design for bioactive molecules. These features make CAS No. 2580197-10-8 a valuable building block for researchers working on small-molecule therapeutics and catalyst development.

Environmental and regulatory considerations are also pivotal in the discussion of tert-butyl N-(1-hydroxypropan-2-yl)-N-(3-methylcyclopentyl)carbamate. Unlike some traditional carbamates, this compound is designed with greener chemistry principles in mind, minimizing hazardous byproducts during synthesis. Its biodegradability profile is under active investigation, addressing the rising demand for sustainable chemical solutions in the pharmaceutical industry. This aligns with global initiatives like the Green Chemistry Initiative and EPA’s Safer Choice Program.

Another area of interest is the compound’s potential role in neurological research. Preliminary studies suggest that derivatives of tert-butyl N-(1-hydroxypropan-2-yl)-N-(3-methylcyclopentyl)carbamate may interact with neurotransmitter systems, opening avenues for treating neurodegenerative diseases. This has sparked collaborations between academic institutions and biotech firms, further elevating the compound’s profile in scientific literature and patent filings.

In summary, tert-butyl N-(1-hydroxypropan-2-yl)-N-(3-methylcyclopentyl)carbamate (CAS No. 2580197-10-8) represents a cutting-edge intersection of synthetic chemistry and biomedical innovation. Its multifaceted applications—from drug discovery to sustainable chemistry—make it a compound of high interest in both academic and industrial settings. As research progresses, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.